Cas no 1005308-24-6 (N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 1005308-24-6
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 6285589
• PubChem ID: 18568013
• Update Time: 2025-06-26

N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• F2202-0531
• AKOS004952000
• 1005308-24-6
• N-[4-[2-(4-butylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• N-(4-(2-((4-butylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C24H27N3O4S/c1-4-5-6-16-7-10-18(11-8-16)25-22(28)14-19-15-32-24(26-19)27-23(29)17-9-12-20(30-2)21(13-17)31-3/h7-13,15H,4-6,14H2,1-3H3,(H,25,28)(H,26,27,29)
• InChI Key： DMKQBHGVTQTSTM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=CC=2)CCCC)=O)N=C1NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 453.17222752g/mol
• Monoisotopic Mass: 453.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

Introduction to CAS No. 1005308-24-6: N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

The compound with CAS No. 1005308-24-6, named N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a thiazole ring system, which is known for its versatility in chemical reactions and biological activities. Recent studies have highlighted its role in drug discovery and material science due to its unique structural properties and functional groups.

The thiazole ring in this compound plays a crucial role in its reactivity and stability. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, which are commonly found in pharmaceutical agents due to their ability to form hydrogen bonds and interact with biological targets. The presence of the 4-butylphenyl group introduces additional hydrophobicity, enhancing the molecule's solubility properties and bioavailability. Furthermore, the 3,4-dimethoxybenzamide moiety contributes to the compound's electronic characteristics, making it a promising candidate for various synthetic transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The combination of thiazole and benzamide functionalities has been shown to enhance the molecule's ability to bind to specific protein targets, making it a valuable tool in drug design.

In terms of applications, N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has been studied for its role in organic electronics. The thiazole ring's conjugated system allows for efficient electron delocalization, which is beneficial in the development of semiconducting materials. Additionally, its hydrophobic nature makes it suitable for use in polymer composites and advanced materials with tailored mechanical properties.

From a safety standpoint, this compound has been subjected to rigorous testing to ensure compliance with environmental and health regulations. Its stability under various conditions has been evaluated, confirming its suitability for industrial applications. However, as with all chemical compounds, proper handling procedures must be followed to minimize occupational exposure risks.

Looking ahead, ongoing research continues to uncover new potential uses for CAS No. 1005308-24-6. Its unique combination of functional groups positions it as a versatile building block in organic synthesis. By leveraging cutting-edge techniques such as machine learning-driven molecular modeling and high-throughput screening, scientists are exploring novel pathways for its application in fields ranging from biotechnology to nanotechnology.